Cas no 476480-22-5 (8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476480-22-5
• MF: C₂₀H₂₈N₆O₂
• MW: 384.475323677063
• CID: 3049585
• PubChem ID: 3152869
• Update Time: 2025-10-19

8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• <br>8-((2-(Diethylamino)ethyl)amino)-3-methyl-7-(1-phenylethyl)-1H-purine-2,6(3 H,7H)-dione
• 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-((2-(DIETHYLAMINO)ET)AMINO)3-ME-7-(1-PH-ETHYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• 8-((2-(diethylamino)ethyl)amino)-3-methyl-7-(1-phenylethyl)-1H-purine-2,6(3H,7H)-dione
• 8-{[2-(diethylamino)ethyl]amino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• AKOS000580161
• SR-01000365009-1
• 476480-22-5
• SALOR-INT L214175-1EA
• STL149723
• BAS 05914511
• AKOS024303429
• SR-01000365009
• AKOS005749315
• F1289-0054
• MFCD03933560
• 633-513-9
• 8-[2-(diethylamino)ethylamino]-3-methyl-7-(1-phenylethyl)purine-2,6-dione
• 8-{[2-(diethylamino)ethyl]amino}-6-hydroxy-3-methyl-7-(1-phenylethyl)-3,7-dihydro-2H-purin-2-one

• Inchi： 1S/C20H28N6O2/c1-5-25(6-2)13-12-21-19-22-17-16(18(27)23-20(28)24(17)4)26(19)14(3)15-10-8-7-9-11-15/h7-11,14H,5-6,12-13H2,1-4H3,(H,21,22)(H,23,27,28)
• InChI Key： ZQVKBJZEOXFPOG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1)=O)N=C(NCCN(CC)CC)N2C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 384.22737416Da
• Monoisotopic Mass: 384.22737416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 476480-22-5, identified as 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the purine family, a class of nitrogen-containing organic compounds that are integral to numerous biological processes. The structural complexity and functional diversity of this molecule make it a subject of intense interest for researchers exploring novel therapeutic agents and biochemical pathways.

At the core of its significance lies the intricate arrangement of its atoms, which contribute to its unique chemical properties. The presence of multiple substituents, including diethylamino, methyl, and 1-phenylethyl groups, as well as the tetrahydro-1H-purine scaffold, endows the compound with a rich pharmacophoric profile. This profile is particularly intriguing because it suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular functions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. By leveraging high-throughput virtual screening and quantum mechanical calculations, scientists have been able to predict how 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione might interact with various biomolecules. These studies have revealed promising insights into its potential role in inhibiting key enzymes involved in metabolic pathways and signal transduction cascades.

One of the most compelling areas of research involves exploring the compound's potential as an antimicrobial agent. The purine core structure is well-known for its ability to mimic natural nucleobases, which are essential components of DNA and RNA. This mimicry can disrupt microbial cell wall synthesis or interfere with nucleic acid replication, leading to cell death. Preliminary experiments have shown that derivatives of this compound exhibit notable activity against a range of bacterial and fungal strains. The diethylamino and 1-phenylethyl substituents further enhance these effects by improving solubility and membrane permeability.

In addition to its antimicrobial properties, 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown promise in preclinical studies as a potential therapeutic for neurological disorders. The tetrahydro-1H-purine scaffold is structurally similar to caffeine and other adenosine receptor antagonists, which are known for their cognitive-enhancing effects. By modulating adenosine receptors in the brain, this compound could potentially improve attention span and memory retention. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurodegenerative diseases where adenosine receptor dysregulation plays a role.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step synthesis involves careful manipulation of reactive intermediates and requires precise control over reaction conditions to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes significantly. For instance, catalytic hydrogenation techniques have been employed to introduce the tetrahydro ring system efficiently. Additionally, modern purification methods such as flash chromatography and high-performance liquid chromatography (HPLC) ensure that the final product meets stringent quality standards.

From a regulatory perspective, navigating the approval process for new chemical entities like 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is both complex and essential. Regulatory agencies require extensive data on its safety profile, pharmacokinetics, and potential side effects before approving it for clinical use. Researchers must conduct rigorous toxicological studies to assess its acute and chronic toxicity levels. Furthermore, pharmacokinetic studies are crucial to understand how the body metabolizes and eliminates this compound. These studies help determine optimal dosing regimens and identify any potential drug-drug interactions.

The role of 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione in drug development is further underscored by its versatility as a building block for more complex molecules. Medicinal chemists often use such compounds as scaffolds upon which they can attach additional functional groups to enhance potency or selectivity against specific targets. This modular approach has led to the discovery of several novel drug candidates that are currently undergoing clinical trials.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way researchers identify promising compounds like 8-{2-(diethylamino)ethylamino}-3-methyl-7-(1-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. AI algorithms can analyze vast datasets rapidly to identify patterns that might not be apparent through traditional experimental methods. For example，machine learning models have been trained on large libraries of known drug compounds to predict new structures that could exhibit desirable biological activities。 These models take into account various parameters such as molecular size、shape、charge distribution，and electronic properties，ensuring that candidates selected are not only biologically active but also pharmacologically feasible。

The future prospects for this compound remain bright，with ongoing research focused on optimizing its pharmacological properties。 One area of particular interest is improving its bioavailability by modifying substituent groups or exploring prodrug strategies。 Additionally，investigators are investigating ways to enhance its selectivity against target enzymes，reducing off-target effects that could lead to adverse side effects。 Collaborative efforts between academia，industry，and regulatory agencies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide。